3-[2-(Pyrrolidin-1-yl)ethoxy]aniline

Specification

• CAS No.: 373824-30-7
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-(2-pyrrolidin-1-ylethoxy)aniline
• Standard InChI: InChI=1S/C12H18N2O/c13-11-4-3-5-12(10-11)15-9-8-14-6-1-2-7-14/h3-5,10H,1-2,6-9,13H2
• Standard InChI Key: YJDXLUSVVAGFFS-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCOC2=CC=CC(=C2)N
• Canonical SMILES: C1CCN(C1)CCOC2=CC=CC(=C2)N

Introduction

3-[2-(Pyrrolidin-1-yl)ethoxy]aniline is a chemical compound with the molecular formula C12H18N2O and a molecular weight of approximately 206.29 g/mol. It is identified by the CAS number 373824-30-7. This compound combines an aniline group with a pyrrolidine ring connected through an ethoxy linker, making it a versatile intermediate in organic synthesis.

Synthesis and Applications

While specific synthesis methods for 3-[2-(Pyrrolidin-1-yl)ethoxy]aniline are not detailed in the available literature, compounds with similar structures are often synthesized through nucleophilic substitution reactions or by modifying existing amines with appropriate alkylating agents. The versatility of this compound lies in its potential to be used as a building block for more complex molecules, particularly in pharmaceutical and materials science applications.

Biological and Pharmacological Potential

Although direct biological or pharmacological data on 3-[2-(Pyrrolidin-1-yl)ethoxy]aniline is limited, compounds with similar structures have shown potential in various biological activities. For instance, aniline derivatives are known for their roles in drug synthesis, and pyrrolidine rings are common in pharmacologically active compounds due to their ability to interact with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on 3-[2-(Pyrrolidin-1-yl)ethoxy]aniline, future studies could focus on exploring its potential applications in drug discovery, particularly in areas where aniline and pyrrolidine derivatives have shown promise. This might include anticancer, antiviral, or anti-inflammatory activities, among others.